Rapid method for the determination of total mercury in urine samples using cold vapour atomic fluorescence spectrometry
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9941902481
Abstract
A rapid method for the determination of total mercury in urine samples is proposed. Samples are digested using a bromination procedure at room temperature. Analysis is performed using automated continuous flow vapour generation coupled to atomic fluorescence spectrometry. This approach allowed the analysis of 30 samples per hour and a limit of detection of 1 ng l–1. The analytical procedure was assessed using certified reference material NBS 2672a freeze-dried urine and two batches of Seronorm trace elements in urine samples.
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